Cas no 2763902-27-6 (3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid)

• Product Name: 3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid
• CAS No: 2763902-27-6
• MF: C₉H₁₃NO₅
• MW: 215.203222990036
• CID: 5560260
• PubChem ID: 165998500
• Update Time: 2025-05-24

3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763902-27-6
• 3-[(prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid
• EN300-37344078
• 3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid

• Inchi： 1S/C9H13NO5/c1-2-4-15-9(13)10-6-14-5-3-7(10)8(11)12/h2,7H,1,3-6H2,(H,11,12)
• InChI Key： JIFPOLJEFXAAJC-UHFFFAOYSA-N
• SMILES： O1CN(C(=O)OCC=C)C(C(=O)O)CC1

Computed Properties

• Exact Mass: 215.07937252g/mol
• Monoisotopic Mass: 215.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid

3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic Acid: A Comprehensive Overview

3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid is a unique organic compound with the CAS number 2763902-27-6. This compound belongs to the class of oxazinane derivatives, which are known for their diverse chemical properties and applications. The structure of this compound is characterized by a 1,3-oxazinane ring system, which is a six-membered ring containing two oxygen atoms and one nitrogen atom. The presence of the propenoyloxy group (prop-2-en-1-yloxy) attached to the oxazinane ring introduces additional functional groups that enhance its reactivity and potential for various chemical transformations.

The oxazinane core of this compound is a key structural feature that contributes to its stability and reactivity. Oxazinanes are cyclic amides, and their derivatives are widely studied in organic chemistry due to their ability to undergo various nucleophilic and electrophilic reactions. The propenoyloxy group attached to the oxazinane ring introduces an α,β-unsaturated carbonyl system, which is known for its ability to participate in conjugate additions and other pericyclic reactions. This makes 3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid a valuable substrate for synthetic chemists exploring new reaction pathways.

Recent studies have highlighted the potential of oxazinane derivatives in drug discovery and materials science. For instance, researchers have investigated the use of oxazinanes as building blocks for constructing bioactive molecules with potential therapeutic applications. The carboxylic acid group present in this compound adds another layer of functionality, enabling it to participate in esterification reactions or act as a hydrogen bond donor in molecular recognition processes. This makes it a versatile molecule for designing new materials with tailored properties.

In terms of synthesis, 3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane-4-carboxylic acid can be prepared through various routes, including cyclocondensation reactions and ring-opening/closing strategies. One common approach involves the reaction of an appropriate amine with a carbonyl compound under acidic or basic conditions to form the oxazinane ring. The introduction of the propenoyloxy group can be achieved through nucleophilic substitution or conjugate addition reactions, depending on the specific starting materials and reaction conditions.

The CAS number 2763902-27-6 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industrial applications. Its molecular formula is C₉H₁₀NO₄, and its molecular weight is approximately 198 g/mol. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile, making it suitable for use in solution-phase chemistry.

One of the most promising areas of research involving this compound is its application in polymer chemistry. The combination of the oxazinane ring and the propenoyloxy group allows for the formation of polymers with unique mechanical and thermal properties. For example, researchers have explored the use of this compound as a monomer in step-growth polymerization reactions to create high-performance polymers for use in advanced materials.

In addition to its synthetic applications, 3-[(Prop-2-en-1-yloxy)carbonyl]-1,3-oxazinane